N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide

• IUPAC Name: N-[3-[(3-methoxybenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17N3O4S/c1-26-16-8-2-5-13(11-16)18(24)23-20(28)22-15-7-3-6-14(12-15)21-19(25)17-9-4-10-27-17/h2-12H,1H3,(H,21,25)(H2,22,23,24,28)
• InChI Key: NNSHHOMQXKSXRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, also known as MBCT, is a chemical compound that has gained significant attention in scientific research. The compound possesses unique properties that make it a potential candidate for various applications in the field of medicine and biochemistry.

Mechanism of Action

N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide exerts its anti-cancer effects by inhibiting the activity of several proteins involved in cell survival and proliferation. The compound inhibits the activity of Akt, a protein that promotes cell survival and proliferation. N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide also inhibits the activity of mTOR, a protein that regulates cell growth and division. In addition, the compound induces apoptosis, a process of programmed cell death, by activating caspase enzymes.
Biochemical and Physiological Effects:
N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has several biochemical and physiological effects on the body. The compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, the compound has been shown to improve insulin sensitivity and glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has several advantages for lab experiments. The compound is easy to synthesize and has high purity, making it suitable for various biochemical and pharmacological assays. N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide also exhibits potent anti-cancer activity, making it a potential candidate for cancer drug development. However, the compound has some limitations, including its poor solubility in water and low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide research. One of the most significant areas of research is the development of N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide-based cancer therapies. Researchers are exploring various strategies to improve the bioavailability and pharmacokinetic properties of N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, such as the use of prodrugs and nanoparticle formulations. In addition, researchers are investigating the potential of N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide as a treatment for other diseases, such as diabetes and neurodegenerative disorders. Overall, N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is a promising compound with significant potential for various applications in the field of medicine and biochemistry.

Scientific Research Applications

N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been extensively studied for its potential applications in various fields of science. One of the most significant areas of research is its use in cancer treatment. Studies have shown that N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide exhibits potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. The compound induces cell death by inhibiting the activity of proteins involved in cell survival and proliferation.